Cas no 1351618-62-6 (ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate)

• Product Name: ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• CAS No: 1351618-62-6
• MF: C₁₄H₁₄ClN₃O₃S₂
• MW: 371.86225938797
• CID: 6295577
• PubChem ID: 71788107
• Update Time: 2025-05-28

ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate
• VU0535770-1
• 1351618-62-6
• AKOS024268328
• F6195-3296
• ethyl N-[5-(5-chlorothiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate
• ethyl (5-(5-chlorothiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate

• Inchi： 1S/C14H14ClN3O3S2/c1-2-21-14(20)17-13-16-8-5-6-18(7-10(8)23-13)12(19)9-3-4-11(15)22-9/h3-4H,2,5-7H2,1H3,(H,16,17,20)
• InChI Key： TXDOFHDGHAQLKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CC3=C(CC2)N=C(NC(=O)OCC)S3)=O)S1

Computed Properties

• Exact Mass: 371.0165114g/mol
• Monoisotopic Mass: 371.0165114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylcarbamate

Comprehensive Analysis of Ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS 1351618-62-6)

The compound ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS 1351618-62-6) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene and thiazolopyridine core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in drug discovery and material science. The 5-chlorothiophene-2-carbonyl moiety in this compound is a critical functional group, often associated with enhanced bioavailability and target specificity. This aligns with the growing trend of precision medicine, where molecules are designed to interact with specific biological pathways. The ethyl carbamate segment further enhances its stability, making it a viable candidate for oral formulations.

From a synthetic chemistry perspective, the preparation of ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate involves multi-step reactions, including acylations and cyclizations. These processes are often optimized for yield and purity, reflecting the industry's focus on green chemistry and sustainable synthesis. The compound's CAS 1351618-62-6 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature.

The thiazolo[5,4-c]pyridine scaffold is a notable feature, as it is increasingly explored for its pharmacophoric properties. This scaffold is known to interact with various receptors and enzymes, making it a versatile building block in medicinal chemistry. Coupled with the chlorothiophene group, the compound exhibits potential in addressing inflammatory and metabolic disorders, topics highly searched in academic and healthcare forums.

In the context of AI-driven drug discovery, molecules like ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate are often screened using machine learning algorithms to predict their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This approach accelerates the identification of promising candidates, reducing the time and cost associated with traditional methods. The compound's CAS 1351618-62-6 is frequently cited in datasets used for such predictive modeling.

Another area of interest is the compound's potential role in agrochemical innovation. The chlorothiophene and thiazolopyridine motifs are known to exhibit pesticidal and herbicidal activities, aligning with the global push for sustainable agriculture. As farmers and researchers seek alternatives to conventional chemicals, this compound could emerge as a key player in next-generation crop protection solutions.

In summary, ethyl N-5-(5-chlorothiophene-2-carbonyl)-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-ylcarbamate (CAS 1351618-62-6) represents a fascinating intersection of medicinal chemistry, agrochemical research, and computational drug design. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential applications spanning multiple industries. As scientific inquiry continues to evolve, this compound is poised to remain a topic of relevance and innovation.